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Compound of Interest

Compound Name: UK-78282 hydrochloride

Cat. No.: B611556

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for the handling of UK-78282 hydrochloride, a blocker of the
KV1.3 and KV1.4 voltage-gated potassium channels.[1] Adherence to these guidelines is
critical for minimizing risk and ensuring the integrity of research.

Physicochemical and Safety Data

A summary of the key quantitative data for UK-78282 hydrochloride is presented below for
quick reference.
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Property Value Source
Molecular Weight 466.05 g/mol [1]
Formula C29H3sNO2 - HCI [1]
Purity >98% [1]

CAS Number 136647-02-4 [11[2]
Appearance Solid N/A

Soluble to 50 mM in DMSO

Solubility _ [1]
and to 30 mM in ethanol.

Storage (Long-term) -20°C [2]

Storage (Short-term) 2-8°C [2]

Personal Protective Equipment (PPE)

The following personal protective equipment is

mandatory when handling UK-78282

hydrochloride to prevent exposure through inhalation, ingestion, and skin or eye contact.[2]

Equipment

Specification

Respiratory Protection

Wear appropriate respiratory protection. Avoid
dust formation.

Hand Protection

Wear suitable chemical-resistant gloves.

Eye/Face Protection

Use safety glasses with side-shields or chemical
goggles.

Skin and Body Protection

Wear a lab coat or other protective clothing to
prevent skin contact. Remove and wash

contaminated clothing before reuse.

Operational Plan for Handling and Disposal
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A systematic approach to handling and disposing of UK-78282 hydrochloride is crucial for

laboratory safety.

. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.
Log the compound into the chemical inventory.

Store the container tightly closed in a dry and well-ventilated place.[2]

For long-term storage, maintain a temperature of -20°C.[2] For short-term storage, a
temperature of 2-8°C is recommended.[2]

. Handling and Preparation of Solutions:

All handling of the solid compound and preparation of solutions should be conducted in a
well-ventilated area, preferably within a chemical fume hood.

Avoid the formation of dust.[2]
Use appropriate, calibrated equipment for weighing and measuring.

To prepare stock solutions, dissolve in appropriate solvents such as DMSO or ethanol based
on experimental requirements.[1]

. Spill Management:
In the event of a spill, prevent further leakage if it is safe to do so.[2]
Do not let the product enter drains.[2]

For solid spills, pick up and arrange for disposal without creating dust. Sweep up and shovel
the material into a suitable, closed container for disposal.[2]

For liquid spills, absorb with an inert material and place in a suitable, closed container for
disposal.
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4. First Aid Measures:

o After Inhalation: If inhaled, move the person into fresh air. If not breathing, give artificial
respiration. Consult a physician.

e In case of skin contact: Wash off with soap and plenty of water. Consult a physician.

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

o |If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.

5. Disposal:
o Dispose of waste material in accordance with local, state, and federal regulations.

» Keep in suitable, closed containers for disposal.[2]

Experimental Workflow: Safe Handling of UK-78282
Hydrochloride

The following diagram outlines the standard workflow for safely handling UK-78282
hydrochloride in a laboratory setting.
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Caption: Workflow for Safe Handling of UK-78282 Hydrochloride.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b611556?utm_src=pdf-body-img
https://www.benchchem.com/product/b611556?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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